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Compound of Interest

Compound Name: Oxopraseodymium(1+)

Cat. No.: B15464022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The term "Oxopraseodymium(1+)" does not correspond to a recognized chemical

species in the established scientific literature. This guide provides a comprehensive overview of

the element praseodymium, its natural abundance, isotopes, and oxide compounds, which is

the likely subject of interest.

Praseodymium (Pr) is a rare-earth element belonging to the lanthanide series with the atomic

number 59. It is a soft, silvery, malleable, and ductile metal.[1][2] While it is too reactive to be

found in its native form, it is a component of various minerals, with monazite and bastnaesite

being the principal sources for its extraction through ion exchange and solvent extraction.[3]

Natural Abundance
Praseodymium is the third member of the lanthanide series.[1] It is not a biologically essential

element for humans but has been found to be essential for some methanotrophic bacteria.[1]

The natural abundance of praseodymium in the Earth's crust is approximately 8.7 to 9.1 parts

per million by weight.[4]

Isotopes of Praseodymium
Praseodymium is a mononuclidic and monoisotopic element, meaning it has only one stable

and naturally occurring isotope, ¹⁴¹Pr.[1] In addition to this stable isotope, 38 radioisotopes

have been synthesized. The most stable of these is ¹⁴³Pr, with a half-life of 13.57 days.[1]
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Table 1: Isotopes of Praseodymium

Isotope
Natural Abundance
(%)

Half-life Decay Mode(s)

¹⁴¹Pr 100 Stable -

¹⁴²Pr 0 19.12 hours β⁻

¹⁴³Pr 0 13.57 days β⁻

¹⁴⁵Pr 0 5.984 hours β⁻

¹⁴⁷Pr 0 13.39 minutes β⁻

Other radioisotopes

have significantly

shorter half-lives.

Oxides of Praseodymium
Praseodymium forms several oxides, with the most common and stable forms being

praseodymium(III) oxide (Pr₂O₃) and praseodymium(III,IV) oxide (Pr₆O₁₁). The +3 oxidation

state is the most stable for praseodymium, especially in aqueous solutions, though +4 and

even +5 states can be achieved in certain solid compounds and under specific conditions.[1][5]

[6] When exposed to air, praseodymium metal slowly develops a green oxide coating.[1]

Praseodymium(III) oxide (Pr₂O₃): This is a green powder with a hexagonal crystal structure.

[5]

Praseodymium(III,IV) oxide (Pr₆O₁₁): This is the most stable oxide of praseodymium at

ambient temperature and pressure. It is a dark brown powder with a cubic fluorite structure

and is insoluble in water.[5][7] It is considered a mixed-valence compound containing both

Pr(III) and Pr(IV) ions.[7]

Praseodymium(IV) oxide (PrO₂): This oxide can be produced by boiling Pr₆O₁₁ in water or

acetic acid.[5]
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Synthesis of Praseodymium Oxide Nanoparticles
Several methods are employed for the synthesis of praseodymium oxide nanoparticles,

including solid-state synthesis, hydrothermal methods, microwave-assisted synthesis, and sol-

gel techniques.[8] A common approach involves the calcination of a praseodymium precursor.

A. Polyol-Based Synthesis of Pr₆O₁₁ Nanoparticles[9][10]

Precursor Synthesis: Praseodymium hydroxide is synthesized via a modified polyol process.

This involves dissolving a praseodymium salt, such as praseodymium nitrate, in a polyol like

diethylene glycol (DEG). The solution is heated, and a precipitating agent (e.g., sodium

hydroxide) is added to form the praseodymium hydroxide precursor.

Calcination: The resulting praseodymium hydroxide precursor is then washed and dried.

Subsequently, it is calcined in air at a temperature of around 600°C for approximately 2

hours. This thermal decomposition process transforms the precursor into Pr₆O₁₁

nanoparticles.[9][10]

B. Solvent-less Preparation of Pr₆O₁₁ Nanostructures[11]

Precursor Formation: A precursor complex is synthesized through a solvent-free solid-state

reaction between praseodymium nitrate and a Schiff base ligand.

Thermal Treatment: The precursor is then subjected to heat treatment in the air at 600°C for

5 hours to yield Pr₆O₁₁ nanostructures.[11]

Characterization of Praseodymium Compounds
A comprehensive characterization of praseodymium compounds involves a combination of

analytical techniques to determine their composition, structure, and morphology.[12]

X-ray Diffraction (XRD): Used to identify the crystalline phases of the praseodymium oxides.

[11][12]

Electron Microscopy (SEM and TEM): Scanning Electron Microscopy (SEM) and

Transmission Electron Microscopy (TEM) are used to analyze the morphology and particle

size of the synthesized nanostructures.[9][11]
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Spectroscopy (FT-IR, UV-vis, Photoluminescence): Fourier Transform Infrared (FT-IR)

spectroscopy, UV-visible spectroscopy, and photoluminescence (PL) spectroscopy provide

information about the chemical bonding and optical properties of the compounds.[11]

Thermal Analysis (TGA): Thermogravimetric analysis (TGA) is used to study the thermal

stability and decomposition of the precursor materials.[11]

Elemental Analysis: Wavelength Dispersive X-ray Fluorescence (WD-XRF) can be used to

determine the praseodymium concentration, while an elemental analyzer can determine the

oxygen content.[12]

Biological Interactions and Signaling
Praseodymium has no established biological role in humans.[3] However, some studies have

investigated its biological effects, which are of interest to drug development professionals for

toxicological assessment.

Praseodymium and its compounds are generally considered to have low toxicity.[3] However,

like other rare earth elements, they can have adverse effects at high concentrations. Studies in

zebrafish embryos have shown that exposure to praseodymium can negatively impact neural

and cardiovascular development.[13] Transcriptomic analysis in these studies revealed that

praseodymium exposure affected several key signaling pathways, including:

Notch signaling

Glutamate signaling

Serotonin signaling

Additionally, pathways related to cardiac muscle contraction and hypertrophy were also

affected.[13] Other research indicates that praseodymium can interact with nucleosides and

nucleotides, with binding occurring through the phosphate oxygen.[14] From a toxicological

perspective, praseodymium can accumulate in the soil and water, potentially leading to

increased concentrations in the food chain.[4] Inhalation of praseodymium compounds may

pose a risk to the liver.[15]
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Caption: Isotopic landscape of Praseodymium.
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Experimental Workflow
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Caption: Synthesis of Praseodymium Oxide Nanoparticles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15464022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Biological Effects
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Caption: Biological Effects of Praseodymium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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